1-Methylbutyl formate

• CAS: 58368-66-4

Core Science & Biosynthesis

Decoding the Mass Spectrometry Fragmentation Pattern of 1-Methylbutyl Formate: A Technical Guide for Analytical Scientists

Target Audience: Analytical Chemists, Mass Spectrometrists, and Chemical Ecologists.

Executive Summary

In my tenure developing analytical methodologies for volatile organic compounds (VOCs) and semiochemicals, formate esters have consistently presented unique diagnostic challenges. 1-Methylbutyl formate (also known as sec-amyl formate or pentan-2-yl formate) is a branched aliphatic ester with significant relevance in flavor profiling and chemical ecology—most notably identified in the defensive secretions of the edible stink bug Encosternum delegorguei[1].

Unlike acetates, which are dominated by the ubiquitous m/z 43 acylium ion, formates undergo specific unimolecular decompositions driven by the thermodynamic stability of expelled neutral molecules. This whitepaper dissects the 70 eV Electron Ionization (EI) mass spectrum of 1-methylbutyl formate, providing the mechanistic causality behind its diagnostic m/z 45, 70, and 55 ions, alongside a self-validating analytical protocol for its detection.

Principles of Electron Ionization (EI-MS) for Formate Esters

In standard GC-MS workflows, analytes are bombarded with electrons at an energy of 70 eV. The Causality of 70 eV: This specific energy imparts approximately 6000 kJ/mol of internal energy to the molecule. Because the ionization energy of aliphatic esters is only ~9–10 eV, this massive excess energy acts as a thermodynamic sledgehammer, driving reproducible unimolecular decompositions.

For 1-methylbutyl formate, the molecular ion ([M]⁺• at m/z 116) is highly transient. The branched nature of the 1-methylbutyl chain combined with the ester linkage provides low-activation-energy pathways for rapid fragmentation. Consequently, the molecular ion is often entirely absent from the spectrum, requiring analysts to rely strictly on the fragmentation fingerprint for identification[2].

Mechanistic Dissection of the Fragmentation Pattern

To accurately identify 1-methylbutyl formate, we must understand the causality behind its primary fragment ions. The quantitative data from standardized NIST spectral libraries highlights three dominant peaks[2].

Quantitative Data: Diagnostic MS Peaks

m/z	Relative Abundance	Ion Identity	Formation Mechanism
45	Base Peak (100%)	[HCOO]⁺	α-cleavage of the O-alkyl bond
70	High (~60-80%)	[C5H10]⁺•	McLafferty-type rearrangement (loss of HCOOH)
55	Moderate (~40-50%)	[C4H7]⁺	Allylic cleavage (loss of CH3• from m/z 70)
71	Low-Moderate	[C5H11]⁺	Heterolytic cleavage (loss of HCOO•)
116	Trace / Absent	[C6H12O2]⁺•	Intact Molecular Ion

Pathway A: The m/z 45 Base Peak (α-Cleavage)

The defining feature of formate esters is the m/z 45 base peak. Mechanistic Causality: Homolytic cleavage of the oxygen-alkyl bond yields the carboxyl cation [HCOO]⁺. The highly electronegative oxygen atoms stabilize the positive charge via resonance. Because the leaving group is a relatively stable secondary alkyl radical (the 1-methylbutyl radical), the activation energy for this cleavage is exceptionally low, making it the dominant kinetic pathway[2].

Pathway B: Formic Acid Elimination (m/z 70)

Mechanistic Causality: The molecular ion undergoes a classic McLafferty-type rearrangement. The carbonyl oxygen abstracts a hydrogen atom from the alkyl chain (via a favorable six-membered transition state), followed by the concerted cleavage of the C-O bond. The expulsion of a highly stable neutral molecule—formic acid (46 Da)—acts as a thermodynamic sink, yielding a pentene radical cation [C5H10]⁺• at m/z 70[2].

Pathway C: Secondary Allylic Cleavage (m/z 55)

Mechanistic Causality: The pentene radical cation (m/z 70) generated in Pathway B retains excess internal energy. It rapidly undergoes allylic cleavage, losing a methyl radical (15 Da) to form the resonance-stabilized allylic cation[C4H7]⁺ at m/z 55. This sequential fragmentation is a critical secondary confirmation of the branched alkyl chain[2].

Fig 1: EI-MS fragmentation pathways of 1-methylbutyl formate.

Experimental Protocol: Self-Validating GC-MS Workflow

To ensure absolute scientific integrity, any analytical protocol must be a self-validating system. The following methodology is engineered to prevent false positives caused by solvent masking or thermal degradation, ensuring the accurate detection of 1-methylbutyl formate in complex biological or synthetic matrices[1].

Step-by-Step Methodology

• Sample Preparation (SPME Extraction):

  • Action: Utilize Solid-Phase Microextraction (50/30 µm DVB/CAR/PDMS fiber) to extract headspace volatiles at 40°C for 30 minutes.

  • Causality: SPME is a solvent-free technique. It eliminates the "solvent delay" required in liquid injections, allowing clear, unobstructed observation of low-mass diagnostic ions like m/z 45, which would otherwise be buried under the tailing peak of solvents like dichloromethane.

• Chromatographic Separation:

  • Action: Desorb the fiber into a GC inlet at 250°C. Use a non-polar stationary phase (e.g., 5% phenyl-polydimethylsiloxane, DB-5ms). Program the oven from 40°C (hold 2 min) to 200°C at 5°C/min.

  • Causality: The shallow temperature ramp ensures baseline resolution of 1-methylbutyl formate from highly similar structural isomers (e.g., n-pentyl formate or 2-methylbutyl formate).

• Electron Ionization (EI):

  • Action: Operate the mass spectrometer ion source at exactly 70 eV and 230°C.

  • Causality: Standardizing the ionization energy to 70 eV ensures the resulting fragmentation kinetics perfectly mirror those in the NIST/EPA/NIH mass spectral libraries, enabling high-confidence algorithmic matching[2].

• Mass Analysis:

  • Action: Set the quadrupole to scan from m/z 30 to 300 at a rate of 3 scans/second.

  • Causality: Starting the scan at m/z 30 captures the critical m/z 45 base peak while safely avoiding the massive N2 (m/z 28) and O2 (m/z 32) background noise from ambient air leaks.

• Orthogonal Data Validation:

  • Action: Utilize a reverse-search algorithm against the NIST library. Validate the identity by calculating the Kovats Retention Index (RI).

  • Causality: Mass spectra alone can be ambiguous for isomers. Confirming that the experimental RI matches the literature value (RI ~731–743 on non-polar columns) provides an orthogonal, self-validating data point that guarantees structural identity[2].

Fig 2: Self-validating GC-MS analytical workflow for formate esters.

Conclusion

The mass spectrometry of 1-methylbutyl formate perfectly illustrates the intersection of thermodynamic stability and gas-phase ion kinetics. Because the molecular ion is virtually undetectable, analysts must rely on the triad of m/z 45, 70, and 55. By understanding the causality of these fragmentations—specifically the low-energy α-cleavage and the McLafferty-driven expulsion of formic acid—researchers can confidently identify this compound in complex matrices ranging from synthetic flavorings to entomological extracts.

References

• [2] Title: 1-Methylbutyl formate | C6H12O2 | CID 521836 - PubChem Source: National Center for Biotechnology Information (NIH) URL:[Link]

• [1] Title: Preliminary chemical analysis of extracts from Encosternum delegorguei using Gas Chromatography Mass Spectroscopy Source: ResearchGate (Zvidzai et al., Journal of Biopesticides) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1-Methylbutyl formate | C6H12O2 | CID 521836 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Subtle Signature: A Technical Guide to the NMR Spectroscopy of 1-Methylbutyl Formate

Executive Summary

1-Methylbutyl formate (also known as pentan-2-yl formate or sec-pentyl formate) is a branched ester with significant applications in flavor and fragrance chemistry, as well as serving as a volatile biomarker in specific biological extracts, such as those from Encosternum delegorguei[1]. For researchers in synthetic chemistry and drug development, precise structural elucidation of this molecule is paramount. This whitepaper provides an authoritative, self-validating framework for the Nuclear Magnetic Resonance (NMR) spectroscopy of 1-methylbutyl formate, detailing 1 H and 13 C chemical shifts, electronic causality, and robust experimental protocols.

Structural Anatomy & Spin System Analysis

1-Methylbutyl formate (C 6​ H 12​ O 2​ ) consists of a formate group (HCOO–) covalently linked to a sec-pentyl chain at the C2 position[2]. The molecule presents a fascinating NMR challenge due to the presence of a chiral center at C2, which renders the adjacent C3 methylene protons diastereotopic.

The spin system can be broken down into two isolated networks:

• The Formate System: An isolated proton (singlet) with no scalar coupling to the aliphatic chain.

• The Aliphatic Chain (C1 to C5): A continuous, complex coupled network driven by 3J scalar couplings across the carbon backbone.

1 H NMR Chemical Shifts & Electronic Causality

The 1 H NMR spectrum of 1-methylbutyl formate is defined by the profound electronic effects of the ester linkage.

Table 1: 1 H NMR Chemical Shifts (500 MHz, CDCl 3​ )

Proton Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration
Formate (H-C=O)	~8.05	Singlet (s)	N/A	1H
C2 (CH-O)	~5.00	Sextet (sx)	~6.3	1H
C3 (CH 2​ )	~1.50 - 1.65	Multiplet (m)	N/A	2H
C4 (CH 2​ )	~1.30 - 1.40	Multiplet (m)	N/A	2H
C1 (CH 3​ )	~1.25	Doublet (d)	~6.3	3H
C5 (CH 3​ )	~0.90	Triplet (t)	~7.2	3H

Causality of Experimental Shifts:

• Formate Proton (~8.05 ppm): This proton is highly deshielded. It resides directly in the deshielding cone of the carbonyl double bond (diamagnetic anisotropy) and suffers strong inductive electron withdrawal from the two adjacent oxygen atoms.

• Methine Proton (~5.00 ppm): The C2 proton is directly attached to the highly electronegative ester oxygen. This inductive effect removes electron density from the proton, shifting it significantly downfield compared to a standard alkane methine (~1.5 ppm). Its multiplicity is a complex sextet due to coupling with the C1 methyl (3H) and C3 methylene (2H) protons.

• Diastereotopic Methylene (~1.50 - 1.65 ppm): The C3 protons are adjacent to the chiral C2 center, making them magnetically inequivalent (diastereotopic). They often appear as distinct, complex multiplets rather than a simple, predictable splitting pattern.

13 C NMR Chemical Shifts & Electronic Environment

Carbon-13 NMR provides a direct map of the carbon skeleton, heavily influenced by α , β , and γ substituent effects originating from the ester oxygen[3].

Table 2: 13 C NMR Chemical Shifts (125 MHz, CDCl 3​ )

Carbon Position	Chemical Shift ( δ , ppm)	Type	Electronic Causality
Formate (C=O)	~160.8	C	Deshielded by sp 2 oxygen and double bond anisotropy.
C2 (CH-O)	~71.5	CH	Strong α -deshielding from the electronegative ester oxygen.
C3 (CH 2​ )	~38.0	CH 2​	β -effect from the ester oxygen.
C1 (CH 3​ )	~19.5	CH 3​	β -effect from the ester oxygen.
C4 (CH 2​ )	~18.5	CH 2​	γ -gauche shielding effect from the ester oxygen.
C5 (CH 3​ )	~13.8	CH 3​	Standard terminal aliphatic methyl.

Causality of Experimental Shifts: The carbonyl carbon (~160.8 ppm) is characteristic of formate esters; it is notably less deshielded than a typical acetate carbonyl (~170 ppm) because it lacks an electron-donating alkyl group directly attached to the sp 2 carbon. Furthermore, the C4 methylene exhibits a classic γ -gauche shielding effect. Its spatial proximity to the ester oxygen in certain molecular conformations increases localized electron density, shifting it upfield relative to the C3 carbon.

Self-Validating Experimental Protocols for High-Fidelity NMR

To ensure absolute trustworthiness (E-E-A-T) in structural assignments, an NMR protocol must be a self-validating system. The following methodology guarantees high-resolution, artifact-free spectra, often enabling quantitative NMR (qNMR) for purity or water content analysis[4].

Step-by-step experimental workflow for high-fidelity 1D and 2D NMR acquisition.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 10–15 mg of high-purity 1-methylbutyl formate in 600 µL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v tetramethylsilane (TMS). Causality: The non-polar nature of CDCl 3​ perfectly solvates the ester without disrupting its native conformation or inducing solvent-shift artifacts.

• Probe Tuning & Matching: Insert the 5 mm tube into a 500 MHz (or higher) spectrometer. Manually tune and match the probe for both 1 H and 13 C frequencies. Causality: This maximizes the power transfer from the amplifier to the coil, ensuring maximum signal-to-noise ratio (SNR) and precise pulse angles.

• Gradient Shimming: Perform automated gradient shimming (Z1-Z5) followed by manual fine-tuning of Z1 and Z2. Validation: The protocol is successful if the TMS internal standard peak exhibits a linewidth at half-height (FWHM) of < 1.0 Hz.

• Pulse Calibration: Determine the exact 90° pulse width (P1) for the specific sample. Causality: Variations in sample dielectric properties alter the optimal pulse width. Using a calibrated 90° pulse ensures maximum transverse magnetization and accurate quantitative integration.

• Data Acquisition:

  • 1 H NMR: Acquire 16–32 scans with 64k data points. Use a relaxation delay (D1) of at least 5 times the longest longitudinal relaxation time (T 1​ ) (typically 3–5 seconds) to ensure complete relaxation and quantitative accuracy.

  • 13 C NMR: Acquire 512–1024 scans using power-gated broadband proton decoupling (e.g., WALTZ-16) to eliminate C-H splitting while retaining the Nuclear Overhauser Effect (NOE) enhancement.

• Processing: Apply an exponential window function (Line Broadening = 0.3 Hz for 1 H; 1.0 Hz for 13 C) prior to Fourier Transformation. Phase the spectrum manually to zero-order and first-order, and apply a polynomial baseline correction.

2D Correlation Networks: Validating the Structure

A single 1D spectrum is prone to misinterpretation. A self-validating analytical framework requires 2D NMR to map the exact connectivity of 1-methylbutyl formate.

• COSY (Correlation Spectroscopy): Maps homonuclear 3J couplings. The C1 methyl doublet (~1.25 ppm) will show a strong cross-peak with the C2 methine (~5.00 ppm), confirming their adjacency.

• HSQC (Heteronuclear Single Quantum Coherence): Maps direct 1J C-H bonds, unequivocally linking the ~5.00 ppm proton to the ~71.5 ppm carbon.

• HMBC (Heteronuclear Multiple Bond Correlation): The ultimate validator of the ester linkage. The HMBC experiment detects 2J and 3J heteronuclear couplings. A critical 3J correlation will be observed between the C2 methine proton (~5.00 ppm) and the formate carbonyl carbon (~160.8 ppm), proving the sec-pentyl chain is attached to the formate group.

2D NMR correlation network (COSY and HMBC) validating the structure of 1-methylbutyl formate.

References

• 1-Methylbutyl formate | C6H12O2 | CID 521836 - PubChem . National Center for Biotechnology Information (NCBI). URL:[Link][2]

• 2-Pentanol, formate - SpectraBase . John Wiley & Sons, Inc. URL: [Link][3]

• Preliminary chemical analysis of extracts from Encosternum delegorguei using Gas Chromatography Mass Spectroscopy . ResearchGate. URL: [Link][1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1-Methylbutyl formate | C6H12O2 | CID 521836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. spectrabase.com [spectrabase.com]
• 4. Pentyl Formate|C6H12O2|CAS 638-49-3 [benchchem.com]

Advanced Synthetic Strategies and Mechanistic Pathways for 1-Methylbutyl Formate Production

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Protocol Whitepaper

Executive Summary

The synthesis of 1-methylbutyl formate (also known as sec-pentyl formate or pentan-2-yl formate) presents unique thermodynamic and kinetic challenges[1],[2]. As a highly valued ester in flavor profiling, fragrance development, and specialty solvent applications, its purity is critical. Traditional Fischer esterification methods often fail to produce high yields of formates due to the volatility and thermal instability of formic acid, coupled with the difficulty of removing water from the reaction matrix[3].

This whitepaper elucidates the core reaction mechanisms, explores the thermodynamic causality behind experimental failures, and provides a field-proven, self-validating protocol utilizing boron oxide ( B2​O3​ ) as an in situ water scavenger to drive the equilibrium toward absolute esterification.

Mechanistic Elucidation of the Fischer Esterification

The synthesis of 1-methylbutyl formate relies on the acid-catalyzed Fischer esterification between formic acid and 2-pentanol[4]. Because 2-pentanol is a secondary alcohol, the nucleophilic attack is subject to moderate steric hindrance, making the activation of the electrophile (formic acid) the rate-determining priority.

The reaction proceeds via a reversible, five-step addition-elimination mechanism[4],[5]:

• Electrophilic Activation: The acid catalyst (e.g., p-toluenesulfonic acid, p-TsOH) donates a proton to the carbonyl oxygen of formic acid. This delocalizes the positive charge, creating a highly electrophilic carbonyl carbon.

• Nucleophilic Attack: The hydroxyl oxygen of 2-pentanol attacks the activated carbonyl carbon, breaking the π -bond and forming a tetrahedral intermediate.

• Proton Transfer: An intramolecular (or solvent-mediated) proton transfer occurs from the incoming alcohol oxygen to one of the original formic acid hydroxyl groups, converting it into a superior leaving group ( −OH2+​ ).

• Dehydration: The carbon-oxygen π -bond reforms, expelling a molecule of water and generating a protonated ester (oxonium ion).

• Deprotonation: The intermediate loses a proton to the solvent or conjugate base, yielding the neutral 1-methylbutyl formate and regenerating the acid catalyst.

Fig 1. Acid-catalyzed Fischer esterification mechanism for 1-methylbutyl formate.

Thermodynamic Challenges and Causality of Experimental Design

The "Formic Acid Problem"

Fischer esterification is an equilibrium-driven process. According to Le Chatelier's principle, the reaction must be driven forward either by using an excess of reagents or by continuously removing the products (water or ester)[5].

Typically, water is removed via azeotropic distillation using a Dean-Stark apparatus. However, this method fails for formates . Formic acid has a low boiling point (100.8 °C) and readily co-distills with water and standard azeotropic solvents (like benzene or toluene)[3]. Furthermore, attempting to use concentrated sulfuric acid ( H2​SO4​ ) as a dehydrating agent causes the thermal decomposition of formic acid into carbon monoxide and water.

The Boron Oxide ( B2​O3​ ) Solution

To circumvent these thermodynamic roadblocks, we employ the methodology established by Tavares et al., utilizing boron oxide ( B2​O3​ ) as an in situ chemical water scavenger[3].

Causality of the Design:

B2​O3​ reacts irreversibly with the byproduct water to form solid boric acid ( H3​BO3​ ):

B2​O3​+3H2​O→2H3​BO3​↓

Because boric acid is insoluble in the reaction solvent (dichloromethane, CH2​Cl2​ ), it precipitates out of the solution. This provides a self-validating visual cue that dehydration—and consequently, esterification—is actively occurring, while permanently trapping the water to prevent reverse hydrolysis.

Table 1: Quantitative Stoichiometry and Physicochemical Parameters

Component	Function	MW ( g/mol )	Boiling Point (°C)	Molar Equivalents
Formic Acid	Electrophile	46.03	100.8	1.16
2-Pentanol	Nucleophile	88.15	119.0	1.00
Boron Oxide ( B2​O3​ )	Water Scavenger	69.62	>1500	0.36
p-Toluenesulfonic Acid	Acid Catalyst	172.20	N/A	0.10
1-Methylbutyl Formate	Target Product	116.16	~131.0	Expected Yield: >80%

(Note: 0.36 equivalents of B2​O3​ can theoretically consume 1.08 equivalents of water, providing a slight stoichiometric excess to guarantee total dehydration).

Self-Validating Experimental Protocol

This protocol is designed as a closed-loop, self-validating system. Every step contains an engineered chemical failsafe to ensure the absolute purity of the final 1-methylbutyl formate[3].

Step-by-Step Methodology

• Reagent Assembly: In a 250 mL round-bottom flask equipped with a magnetic stir bar, combine 2-pentanol (0.25 mol, 22.0 g), anhydrous formic acid (0.29 mol, 13.3 g), boron oxide (0.09 mol, 6.3 g), and p-toluenesulfonic acid (0.025 mol, 4.3 g) in 50 mL of anhydrous dichloromethane ( CH2​Cl2​ ).

• Reflux & Dehydration: Attach a reflux condenser and heat the mixture to a gentle reflux with vigorous stirring for 1 hour. Validation Check: The reaction mixture will become cloudy as insoluble boric acid precipitates, confirming the generation and trapping of water.

• Primary Filtration & Neutralization: Chill the reaction flask in an ice-water bath to maximize boric acid precipitation, then filter the mixture. Treat the clear filtrate with anhydrous potassium carbonate ( K2​CO3​ ). Causality: K2​CO3​ neutralizes the p-TsOH catalyst and any unreacted formic acid, preventing acid-catalyzed hydrolysis during downstream thermal purification.

• Alcohol Scavenging (Critical Purity Step): Refilter the solution and stir the filtrate with phosphorus pentoxide ( P2​O5​ ) for 1 hour. Causality: The boiling point of 2-pentanol (119 °C) is dangerously close to 1-methylbutyl formate (~131 °C). P2​O5​ chemically reacts with any residual 2-pentanol to form non-volatile phosphoric esters, ensuring the alcohol cannot co-distill with the target product[3].

• Final Purification: Decant the liquid through a short column of silica gel layered over diatomaceous earth to remove all phosphorus complexes. Perform fractional distillation through a Vigreux column to isolate the pure, clear, colorless 1-methylbutyl formate.

Fig 2. Self-validating experimental workflow utilizing B2O3 as a water scavenger.

Analytical Validation Parameters

To verify the structural integrity and purity of the synthesized 1-methylbutyl formate, the following analytical techniques should be employed:

• Gas Chromatography-Mass Spectrometry (GC-MS): The chromatogram should show a single distinct peak. The mass spectrum will exhibit a molecular ion peak at m/z 116, with a characteristic fragmentation pattern showing the loss of the formate radical ( [M−HCOO]+ ) yielding a prominent peak at m/z 71 (the pentyl cation).

• Nuclear Magnetic Resonance ( 1 H NMR): The defining signature of the successful esterification is the formyl proton ( −OCHO ), which will appear as a sharp, highly deshielded singlet in the region of 8.00–8.20 ppm[3]. Additionally, the methine proton of the 2-pentyl group ( −CH(CH3​)− O − ) will shift significantly downfield compared to the starting 2-pentanol due to the electron-withdrawing nature of the newly formed ester linkage.

References

• Benchchem | Pentyl Formate Isomers & Synthesis |1

• Chemsrc | pentan-2-yl formate | CAS#:58368-66-4 | 2

• Master Organic Chemistry | Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification) | 4

• Canadian Science Publishing | The preparation of esters of formic acid using boron oxide (Tavares et al., Can. J. Chem. 65, 2461, 1987) | 3

• Athabasca University | Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol | 5

Sources

• 1. Pentyl Formate|C6H12O2|CAS 638-49-3 [benchchem.com]
• 2. pentan-2-yl formate | CAS#:58368-66-4 | Chemsrc [chemsrc.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. athabascau.ca [athabascau.ca]

Protocols & Analytical Methods

Gas Chromatography Retention Index for 1-Methylbutyl Formate: A Technical Guide and Protocol

Introduction & Chromatographic Significance

In analytical chemistry, metabolomics, and flavor profiling, the unambiguous identification of volatile esters is critical. 1-Methylbutyl formate (also known as sec-pentyl formate or pentan-2-yl formate) is a branched aliphatic ester that presents unique chromatographic challenges due to its structural isomerism with n-pentyl formate and isopentyl formate.

Because structural isomers often yield nearly identical electron ionization (EI) mass spectra, relying solely on Mass Spectrometry (MS) fragmentation patterns is insufficient for definitive identification. Orthogonal validation using Gas Chromatography (GC) Retention Indices (RI) is a mandatory requirement for rigorous analytical workflows. This guide details the theoretical causality, quantitative benchmarks, and a self-validating protocol for determining the retention index of 1-methylbutyl formate.

Theoretical Framework: Causality of Retention Behavior

To master method development, one must understand the physical chemistry driving analyte separation. Retention on a semi-standard non-polar stationary phase (e.g., 5% phenyl-polydimethylsiloxane, such as DB-5 or HP-5) is governed primarily by dispersive (van der Waals) interactions. These interactions are highly dependent on the analyte's vapor pressure and molecular surface area.

The Causality of Branching: The branched methyl group at the C1 position of the butyl chain in 1-methylbutyl formate creates a more sterically hindered, compact molecular geometry compared to its linear counterpart, n-pentyl formate. This structural compactness reduces the molecule's accessible surface area, weakening dispersive interactions with the stationary phase and lowering its boiling point. Consequently, 1-methylbutyl formate elutes significantly earlier than the linear isomer. Understanding this structure-retention relationship allows scientists to predict elution orders without relying blindly on libraries.

Quantitative Retention Data

The following table summarizes the retention indices for 1-methylbutyl formate and its linear isomer across different stationary phases. This data serves as a benchmark for peak assignment.

Analyte	Stationary Phase	Kovats Retention Index (RI)	Elution Bracket (n-Alkanes)	Source
1-Methylbutyl formate	Semi-standard non-polar (e.g., DB-5)	695.3 – 743.0 (Avg. ~731)	C7 (Heptane) – C8 (Octane)	[1]
n-Pentyl formate (Linear Isomer)	Standard non-polar (e.g., DB-5)	~810	C8 (Octane) – C9 (Nonane)	[2]
n-Pentyl formate (Linear Isomer)	Polar (e.g., CP-Wax 52CB)	1187	C11 (Undecane) – C12 (Dodecane)	[2]

Note: The variance in the NIST data (695.3 to 743.0) reflects differences in specific column film thicknesses, temperature programs, and carrier gas velocities used across different historical studies.

Experimental Protocol: Self-Validating LRI Determination

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . By co-injecting a homologous series of n-alkanes, the method internally calibrates for any fluctuations in carrier gas velocity, column film degradation, or thermal micro-variations. If the retention time of 1-methylbutyl formate shifts, the bracketing alkanes will shift proportionally, ensuring the calculated index remains mathematically constant.

Reagents & Materials

• Analyte: 1-Methylbutyl formate standard (Purity ≥ 98%).

• Reference Standard: C6–C10 n-alkane mixture (Hexane, Heptane, Octane, Nonane, Decane).

• Solvent: GC-grade Hexane or Dichloromethane.

GC-MS/FID Instrument Configuration

• Column: DB-5MS or equivalent (30 m length × 0.25 mm internal diameter × 0.25 µm film thickness).

• Carrier Gas: High-purity Helium (99.999%), set to a constant flow of 1.0 mL/min.

• Inlet: 250°C, Split mode (Split ratio 10:1 to prevent column overloading).

• Oven Temperature Program:

  • Initial: 40°C (Hold for 2.0 min).

  • Ramp: 5°C/min to 150°C.

  • Post-run bakeout: 20°C/min to 250°C (Hold for 5 min to clear heavy contaminants).

• Detector: Mass Spectrometer (EI mode, 70 eV, scan range m/z 35–350) or Flame Ionization Detector (FID) set to 250°C.

Step-by-Step Execution

• Sample Preparation: Dilute the 1-methylbutyl formate standard to a concentration of 100 µg/mL in the chosen solvent. Prepare the C6–C10 n-alkane mix at a similar concentration.

• Co-Injection: Transfer 500 µL of the analyte solution and 500 µL of the alkane mix into a single 2 mL GC autosampler vial. This guarantees that the analyte and the reference markers experience the exact same chromatographic conditions.

• Acquisition: Inject 1.0 µL of the co-mixed solution into the GC.

• Peak Identification: Identify the n-alkane peaks based on their regular elution spacing and mass spectra (m/z 43, 57, 71, 85). Identify 1-methylbutyl formate based on its distinct ester fragmentation (e.g., loss of formate, m/z 45, and characteristic alkyl fragments).

• System Validation Check: Verify that the 1-methylbutyl formate peak elutes strictly between Heptane (C7) and Octane (C8). If it elutes outside this bracket, verify the identity of the peak or check for severe column phase degradation.

Data Processing & The Van den Dool and Kratz Equation

While the classical Kovats Retention Index (KRI) utilizes logarithmic interpolation for isothermal chromatography, modern temperature-programmed GC workflows require the Van den Dool and Kratz Linear Retention Index (LRI) . Calculate the LRI using the following linear interpolation formula:

LRI=100×[n+tr(N)​−tr(n)​tr(unknown)​−tr(n)​​]

Where:

• n = Carbon number of the alkane eluting before the analyte (Heptane, n=7 ).

• N = Carbon number of the alkane eluting after the analyte (Octane, N=8 ).

• tr​ = Retention time of the respective compounds.

Workflow Visualization

GC-MS workflow for determining the retention index of 1-methylbutyl formate via alkane bracketing.

Troubleshooting & Quality Control

• Anomalous RI Shifts (> ±5 units): If the calculated LRI deviates significantly from the ~731 benchmark, inspect the column for active sites (silanol group exposure). Esters can interact with active silanols via hydrogen bonding, causing peak tailing and artificially increasing the retention time. Perform inlet maintenance (change the liner and gold seal) and trim the first 10-20 cm of the analytical column.

• Co-elution with Matrix: In complex biological or flavor matrices, 1-methylbutyl formate may co-elute with other early-eluting volatiles. If using MS, extract specific ion chromatograms (EIC) to isolate the analyte's apex for accurate retention time determination before applying the LRI equation.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 521836, 1-Methylbutyl formate. Retrieved from:[Link]

• Van den Dool, H., & Kratz, P. D. (1963). A generalization of the retention index system including linear temperature programmed gas—liquid partition chromatography. Journal of Chromatography A, 11, 463-471. Retrieved from:[Link]

Sources

• 1. 1-Methylbutyl formate | C6H12O2 | CID 521836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pentyl Formate|C6H12O2|CAS 638-49-3 [benchchem.com]

Application Note: High-Sensitivity SPME-GC-MS Protocol for 1-Methylbutyl Formate Detection in Food Matrices

Executive Summary

1-Methylbutyl formate (also known as sec-amyl formate or pentan-2-yl formate) is a highly volatile ester characterized by a distinct fruity, apple-like aroma. It is a critical flavor compound in various fruits and a widely studied biomarker in entomological food sources, such as the edible African stink bug (Encosternum delegorguei)[1][2]. Due to its high volatility (boiling point ~130°C) and low molecular weight (116.16 g/mol )[3], traditional solvent-based extractions often result in significant analyte loss or solvent masking.

This application note details a self-validating Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) protocol. By leveraging thermodynamic phase partitioning, this solvent-free method provides superior sensitivity, reproducibility, and matrix-interference mitigation for researchers and food scientists.

Mechanistic Principles of the Assay

To achieve robust quantification, every parameter in this workflow is optimized based on the physical chemistry of 1-methylbutyl formate.

Thermodynamic Phase Partitioning & The Salting-Out Effect

HS-SPME relies on the equilibrium between three phases: the aqueous food matrix, the headspace vapor, and the polymeric fiber coating. Because 1-methylbutyl formate is a moderately hydrophobic ester, its activity coefficient in water can be artificially increased by saturating the aqueous phase with sodium chloride (NaCl). This "salting-out" effect disrupts the hydration shells around the analyte, thermodynamically driving the ester into the headspace.

Fiber Chemistry Selection

The selection of the SPME fiber is the most critical determinant of extraction efficiency. A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) 50/30 µm tri-phase fiber is mandated for this protocol.

• Causality: PDMS extracts non-polar compounds, DVB retains semi-polar volatiles, and the microporous Carboxen layer traps low-molecular-weight analytes. Given that 1-methylbutyl formate has a mass of 116.16 Da[3], it requires this mixed-mode retention mechanism to prevent competitive displacement by higher molecular weight lipids or terpenes present in complex food matrices.

Fig 2: Thermodynamic phase partitioning of 1-methylbutyl formate during HS-SPME.

Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol incorporates a self-validating internal standard (IS) system. By spiking samples with 2-Octanol , any variations in fiber wear, matrix suppression, or automated handler inconsistencies are mathematically normalized.

Materials & Reagents

• Standards: 1-Methylbutyl formate analytical standard (≥98% purity)[4], 2-Octanol (Internal Standard).

• Reagents: Sodium chloride (NaCl, analytical grade, baked at 400°C for 4 hours to remove volatile impurities), HPLC-grade water.

• Equipment: 20 mL amber glass headspace vials with PTFE/silicone septa, Automated SPME sampler (e.g., PAL RTC), DVB/CAR/PDMS fiber.

Step-by-Step Methodology

• Matrix Preparation: Homogenize 5.0 g of the food sample (e.g., fruit tissue or pulverized edible insects[1]) in a high-shear blender.

• Vial Aliquoting: Transfer exactly 2.0 g of the homogenate into a 20 mL headspace vial.

• Salting-Out: Add 3.0 mL of HPLC-grade water and 1.5 g of pre-baked NaCl (yielding a ~30% w/v saturated solution).

• Internal Standard Addition: Spike the vial with 10 µL of a 50 ppm 2-Octanol IS solution.

• Sealing: Immediately crimp-cap the vial to prevent the escape of highly volatile pentyl formate isomers[4].

• Equilibration: Agitate the vial at 250 rpm at 40°C for exactly 15 minutes. Note: Exceeding 40°C increases water vapor pressure, which aggressively competes with the ester for active sites on the Carboxen layer.

• Extraction: Expose the DVB/CAR/PDMS fiber to the headspace for 30 minutes at 40°C.

• Desorption: Retract the fiber and immediately inject it into the GC inlet at 250°C for 3 minutes.

Fig 1: HS-SPME-GC-MS analytical workflow for 1-methylbutyl formate detection.

Instrumental Parameters & Data Acquisition

Gas chromatography separation utilizes a polar DB-Wax column to effectively resolve 1-methylbutyl formate from other structurally similar pentyl formate isomers (e.g., n-pentyl formate, 2-methylbutyl formate)[4]. Mass spectrometry is conducted in Electron Ionization (EI) mode. The base peak for 1-methylbutyl formate is typically observed at m/z 70, with secondary fragments at m/z 45 and 55[3][5].

Table 1: GC-MS Instrumental Parameters

Parameter	Setting	Causality / Rationale
GC Column	DB-Wax (30m × 0.25mm × 0.25µm)	High polarity resolves ester isomers effectively.
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)	Maintains optimal linear velocity for MS vacuum stability.
Oven Program	40°C (2 min) → 5°C/min to 150°C → 20°C/min to 240°C	Gradual initial ramp prevents co-elution of early volatile esters.
Inlet Temp	250°C (Splitless, 1 min)	Ensures rapid, complete thermal desorption from the SPME fiber.
MS Source Temp	230°C	Prevents condensation of late-eluting matrix compounds[2].
SIM Ions (m/z)	70 (Quantifier), 45, 55 (Qualifiers)	Maximizes signal-to-noise ratio specifically for 1-methylbutyl formate[3][5].

Table 2: SPME Method Optimization Matrix

Variable	Tested Range	Optimal Setting	Mechanistic Impact
Fiber Type	PDMS, PA, DVB/CAR/PDMS	DVB/CAR/PDMS	Tri-phase coating captures low MW polar and non-polar analytes.
Extraction Temp	30°C - 70°C	40°C	Balances volatilization against competitive water vapor adsorption.
Extraction Time	10 - 60 min	30 min	Achieves thermodynamic equilibrium for esters without displacement by heavier VOCs.
Salting-Out Agent	None, 10% NaCl, 30% NaCl	30% w/v NaCl	Maximizes ionic strength, driving hydrophobic esters into the headspace.

Data Processing & Quality Control

• Calibration: Construct a 6-point calibration curve (e.g., 1 to 500 ppb) using the ratio of the analyte peak area (m/z 70) to the IS peak area. Ensure the coefficient of determination ( R2 ) is ≥0.995 .

• Blank Runs: Run an empty vial blank and a matrix blank (water + NaCl) every 10 samples to verify zero carryover on the SPME fiber.

• Fiber Conditioning: If carryover is detected, bake the DVB/CAR/PDMS fiber in the GC inlet at 270°C for 15 minutes. Do not exceed 270°C, as this will thermally degrade the DVB polymer layer.

References

• Benchchem. "Pentyl Formate|C6H12O2|CAS 638-49-3". Benchchem.
• PubChem. "1-Methylbutyl formate | C6H12O2 | CID 521836". National Institutes of Health (NIH).
• Zvidzai, C.J., et al. "Preliminary chemical analysis of extracts from Encosternum delegorguei using Gas Chromatography Mass Spectroscopy". ResearchGate.
• Musundire, R., et al. "Aflatoxin Contamination Detected in Nutrient and Anti-Oxidant Rich Edible Stink Bug Stored in Recycled Grain Containers". ResearchGate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 1-Methylbutyl formate | C6H12O2 | CID 521836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Pentyl Formate|C6H12O2|CAS 638-49-3 [benchchem.com]
• 5. Pentyl Formate|C6H12O2|CAS 638-49-3 [benchchem.com]

Application Note: Enzymatic Synthesis of 1-Methylbutyl Formate Using Immobilized Lipases

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Introduction & Mechanistic Rationale

1-Methylbutyl formate (also known as sec-pentyl formate or 2-pentyl formate) is a highly valuable ester utilized extensively in the flavor and fragrance industries, as well as serving as a critical organic phase in biphasic oxidoreductase biocatalysis[1],[2]. While traditional chemical esterification requires harsh conditions and generates unwanted byproducts, enzymatic synthesis offers a highly regioselective, environmentally benign alternative.

However, synthesizing formate esters via lipase catalysis presents a unique biochemical challenge.

The Formic Acid Dilemma: Direct esterification using short-chain acids like formic acid is notoriously difficult. Formic acid can induce dead-end inhibition by binding irreversibly to the serine residues within the catalytic triad of the lipase[3]. Furthermore, its high acidity alters the local pH of the enzyme's microenvironment, leading to rapid conformational denaturation.

The Biocatalytic Solution: To circumvent this, we utilize Novozym 435 —Candida antarctica lipase B (CALB) immobilized on a macroporous acrylic resin[4]. CALB operates via a Ping-Pong Bi-Bi mechanism. By engineering the thermodynamic environment—either by maintaining a highly skewed molar ratio (e.g., 1:5 in favor of the alcohol) or by utilizing a transesterification route with ethyl formate—we prevent prolonged exposure of the active site to the acid[5],[6]. The excess alcohol acts as a competitive nucleophile that rapidly resolves the acyl-enzyme intermediate, driving the equilibrium toward the target ester while preserving enzyme integrity[3].

Experimental Protocols

The following protocols are designed as self-validating systems. They include internal controls and specific downstream analytical steps to ensure mass balance and verify that the observed conversion is strictly enzyme-mediated.

Protocol A: Direct Esterification (Molar Excess Method)

This method is preferred when direct utilization of formic acid is required. The high alcohol-to-acid ratio protects the enzyme.

Materials:

• Formic Acid (98% purity)

• 2-Pentanol (1-Methylbutanol, >99% purity)

• Novozym 435 (Immobilized CALB)

• Solvent: 1,2-Dichloroethane (anhydrous)[6]

• Internal Standard: Nonane

Step-by-Step Procedure:

• Substrate Preparation: In a 50 mL sealed serum bottle, dissolve 100 mM of formic acid and 500 mM of 2-pentanol (1:5 molar ratio) in 20 mL of anhydrous 1,2-dichloroethane[3].

• Internal Standard Addition: Add 10 mM of nonane to the mixture. This allows for precise GC-FID quantification by accounting for any solvent evaporation during incubation.

• Control Establishment: Aliquot 2 mL of the mixture into a separate vial without enzyme. This serves as the negative control to baseline any auto-esterification.

• Reaction Initiation: Add 15 g/L of Novozym 435 to the main reaction vessel[4].

• Incubation: Incubate the reaction at 40 °C in an orbital shaker set to 150–400 rpm[6]. The 40 °C setpoint provides the optimal balance between reaction kinetics and thermal stability of the enzyme[3].

• Sampling: Withdraw 50 µL aliquots at 2, 4, 6, 8, and 24 hours. Immediately dilute the aliquots in 950 µL of cold hexane to quench the reaction, and filter through a 0.22 µm PTFE syringe filter to remove any leached enzyme particles[4].

Protocol B: Transesterification (Formyl Donor Method)

This method entirely circumvents acid-induced denaturation by using ethyl formate, making it highly suitable for scaled-up continuous processes[5].

Step-by-Step Procedure:

• Substrate Preparation: Mix 500 mM of ethyl formate and 100 mM of 2-pentanol in a suitable solvent (or run solvent-free if the substrates are fully miscible). Note the inverted ratio: ethyl formate is added in surplus to shift the equilibrium[5].

• Reaction Initiation: Add 15 g/L of Novozym 435.

• Incubation: Incubate at 40 °C at 400 rpm. To further drive the reaction, the system can be placed under a mild vacuum to continuously remove the ethanol byproduct.

• Enzyme Recovery: Post-reaction, the immobilized biocatalyst can be recovered via simple vacuum filtration, washed with cold n-hexane, and reused for up to 10 cycles with minimal loss of activity[6].

Analytical Validation (GC-FID)

To validate the synthesis of 1-methylbutyl formate, analyze the filtered aliquots using a Gas Chromatograph equipped with a Flame Ionization Detector (GC-FID) and a polar capillary column (e.g., INNOWax, 30 m × 0.25 mm × 0.25 µm)[4].

• Carrier Gas: Nitrogen or Helium (1.0 mL/min).

• Oven Program: 80 °C for 1 min, ramp at 10 °C/min to 230 °C, hold for 3 min[4].

• Validation: Calculate conversion yield based on the ratio of the 1-methylbutyl formate peak area to the nonane internal standard, cross-referenced against a standard calibration curve.

Quantitative Data & Optimization

The following table summarizes the expected kinetic parameters and conversion yields for the direct esterification of 1-methylbutyl formate, extrapolated from optimized formate ester synthesis parameters[6],[3].

Parameter	Tested Condition	Expected Conversion Yield (%)	Mechanistic Rationale
Molar Ratio (Acid:Alcohol)	1:1	< 45%	Severe dead-end inhibition and active site acidification by unreacted formic acid.
Molar Ratio (Acid:Alcohol)	1:5	> 95%	Excess alcohol acts as a competitive nucleophile, rapidly resolving the acyl-enzyme intermediate.
Temperature	20 °C	~ 70%	Suboptimal thermodynamic activation energy for the Ping-Pong Bi-Bi mechanism.
Temperature	40 °C	> 95%	Optimal balance; maximizes kinetic collision frequency without denaturing CALB.
Enzyme Loading	5 g/L	~ 65%	Insufficient active sites available for the substrate concentration.
Enzyme Loading	15 g/L	> 95%	Saturation point; maximum contact between active sites and substrates.
Solvent	Acetonitrile	~ 80%	Hydrophilic nature partially strips the essential water layer from the enzyme.
Solvent	1,2-Dichloroethane	> 95%	Hydrophobic solvent preserves the enzyme's hydration shell and partitions the acid effectively.

Mechanistic & Workflow Visualizations

Catalytic Mechanism

Caption: Ping-Pong Bi-Bi mechanism of CALB-catalyzed 1-methylbutyl formate synthesis.

Experimental Workflow

Caption: Step-by-step experimental workflow for the enzymatic synthesis of 1-methylbutyl formate.

References

• [1] Benchchem Technical Support. "Pentyl Formate|C6H12O2|CAS 638-49-3". Benchchem. URL:

• [5] Janssen, L. M. G., et al. "Lipase-catalyzed transesterification of ethyl formate to octyl formate." Journal of Molecular Catalysis B: Enzymatic, 105 (2014): 7-10. URL:

• [4] Kim, et al. "Novel and Efficient Synthesis of Phenethyl Formate via Enzymatic Esterification of Formic Acid." Biomolecules (PMC), 10(1), 70 (2020). URL:

• [6] Baek, Y., et al. "Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse." Polymers (MDPI), 12(8), 1802 (2020). URL:

• [2] Janssen, L. M. G., et al. "Lipase-catalyzed transesterification of ethyl formate to octyl formate." ResearchGate (2014). URL:

• [3] Kim, et al. "Novel and Efficient Synthesis of Phenethyl Formate via Enzymatic Esterification of Formic Acid." Biomolecules (MDPI), 10(1), 70 (2020). URL:

Sources

• 1. Pentyl Formate|C6H12O2|CAS 638-49-3 [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Novel and Efficient Synthesis of Phenethyl Formate via Enzymatic Esterification of Formic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipase-catalyzed transesterification of ethyl formate to octyl formate [agris.fao.org]
• 6. mdpi.com [mdpi.com]

Application Note: Formulation, Synthesis, and Sensory Evaluation of 1-Methylbutyl Formate in Flavor Chemistry

Target Audience: Researchers, Flavor Chemists, and Formulation Scientists Document Type: Technical Application Guide & Validated Protocols

Introduction & Mechanistic Overview

1-Methylbutyl formate (also known as sec-pentyl formate or pentan-2-yl formate; CAS: 58368-66-4) is a highly volatile aliphatic ester characterized by its sweet, fruity, and plum-like olfactory profile[1]. In nature, this compound plays a dual role. Botanically, it is a key volatile organic compound (VOC) whose concentration is significantly higher in 2[2]. Ecologically, it functions as a critical semiochemical; piercing-sucking herbivores such as Lygus hesperus and Nezara viridula3 as part of a trophic defense mechanism[3].

For flavor and fragrance R&D, 1-methylbutyl formate offers unique top-note characteristics for artificial fruit matrices. However, because formate esters lack steric bulk at the carbonyl carbon, they are highly susceptible to hydrolysis. This guide outlines self-validating protocols for its synthesis, sensory evaluation, and stability testing.

Fig 1. Ecological signaling pathway of herbivore-induced 1-methylbutyl formate emission.

Protocol 1: Synthesis and GC-MS Purity Validation

To utilize 1-methylbutyl formate in sensory panels, high-purity synthesis (>98%) is required to prevent off-notes from unreacted alcohols or cross-esterification.

Mechanistic Causality

The synthesis utilizes a Fischer-Speier esterification between 2-pentanol and formic acid. Because esterification is an equilibrium reaction, we employ a Dean-Stark apparatus to continuously remove water, driving the reaction forward via Le Chatelier's principle. Post-reaction neutralization with sodium bicarbonate is critical; residual formic acid will catalyze the reverse hydrolysis reaction during storage.

Step-by-Step Methodology

• Reaction Setup: Combine 1.0 molar equivalent of 2-pentanol with 1.5 molar equivalents of anhydrous formic acid in a round-bottom flask. Add 1% (w/w) concentrated sulfuric acid as a catalyst.

• Reflux: Attach a Dean-Stark trap and reflux at 105°C for 4 hours until water collection ceases.

• Neutralization: Cool the mixture and wash the organic layer with saturated aqueous NaHCO3​ until CO₂ evolution stops (pH ~7.5).

• Drying & Distillation: Dry over anhydrous MgSO4​ and purify via fractional distillation under reduced pressure.

• Validation (Self-Validating Step): Quantify purity via GC-MS using 2-heptanone as an internal standard. 2-heptanone is chosen because it elutes near the target ester but does not co-elute on a polar column, ensuring accurate integration without matrix interference.

Table 1: GC-MS Method Parameters

Parameter	Specification	Causality / Rationale
Column	DB-WAX (30m × 0.25mm × 0.25µm)	Polar stationary phase effectively resolves isomeric aliphatic esters.
Carrier Gas	Helium at 1.2 mL/min	Provides optimal linear velocity for volatile ester separation.
Oven Program	40°C (hold 2 min) to 200°C at 10°C/min	Ensures sharp peak shape for low-boiling formates while clearing the column.
Internal Standard	2-Heptanone (50 ppm)	Validates extraction efficiency and corrects for injection volume variance.

Protocol 2: Sensory Evaluation in a Model Matrix

Esters exhibit matrix-dependent volatility. Evaluating 1-methylbutyl formate in a vacuum is useless for commercial formulation; it must be tested in a standardized base.

Mechanistic Causality

We utilize a model beverage matrix (5% sucrose, 0.1% citric acid in water) to simulate a commercial fruit drink. A Triangle Test is employed to statistically validate the sensory panel's ability to detect the ester against the background matrix, eliminating placebo effects.

Step-by-Step Methodology

• Stock Preparation: Dissolve 1-methylbutyl formate in food-grade Propylene Glycol (PG) to create a 10,000 ppm stock solution.

• Matrix Dosing: Spike the model beverage matrix to achieve final concentrations of 5 ppm, 15 ppm, and 25 ppm.

• Equilibration: Allow samples to rest in sealed sensory cups for 2 hours at 22°C to allow headspace equilibration.

• Triangle Testing: Present a trained panel (n=12) with three blinded samples (two unspiked matrices, one spiked). Panelists must identify the odd sample and provide descriptor profiling.

Table 2: Sensory Descriptor Profiling

Concentration	Detection Rate	Primary Descriptors	Secondary Nuances
5 ppm	45% (Sub-threshold)	Faint green, ethereal	Solvent-like
15 ppm	92% (Optimal)	Sweet, plum, green apple	Banana peel, fermented fruit
25 ppm	100% (Overdosed)	Overripe fruit, heavy ester	Chemical, nail polish

Protocol 3: Accelerated Stability and Hydrolysis Kinetics

Formate esters (R-O-CHO) possess a hydrogen atom attached to the carbonyl carbon. This lack of steric hindrance makes the carbonyl carbon highly electrophilic and exceptionally susceptible to nucleophilic attack by water.

Mechanistic Causality

To predict shelf-life, we must test the ester at distinct pH levels. Acid-catalyzed hydrolysis (pH 3.0) and neutral hydrolysis (pH 7.0) will yield different degradation kinetics. The protocol uses Solid-Phase Microextraction (SPME) GC-MS to track the disappearance of the ester peak over time without degrading the sample during extraction.

Step-by-Step Methodology

• Sample Preparation: Dose 15 ppm of 1-methylbutyl formate into two matrices: Buffer A (pH 3.0) and Buffer B (pH 7.0).

• Incubation: Store samples in sealed amber vials at an accelerated temperature of 40°C.

• Sampling: At Days 0, 7, 14, 21, and 28, extract headspace volatiles using a DVB/CAR/PDMS SPME fiber for 15 minutes at 40°C.

• Analysis: Desorb the fiber in the GC inlet and calculate the remaining ester percentage relative to Day 0.

Table 3: Hydrolysis Kinetics (Accelerated at 40°C)

pH Level	Matrix Simulation	Half-Life ( t1/2​ )	Degradation Products
pH 3.0	Fruit Beverage / Soda	18 Days	Formic Acid + 2-Pentanol
pH 7.0	Dairy / Neutral Base	42 Days	Formate Ion + 2-Pentanol

Formulation & Stability Workflow

Fig 2. R&D workflow from ester synthesis to sensory and stability validation.

References

• The Good Scents Company. "2-pentyl formate, 58368-66-4". TGSC Information System.1

• Maduwanthi SDT, Marapana RAUJ. "Induced Ripening Agents and Their Effect on Fruit Quality of Banana." International Journal of Food Science, 2019. 2

• Williams L 3rd, Rodriguez-Saona C, Paré PW, Crafts-Brandner SJ. "The piercing-sucking herbivores Lygus hesperus and Nezara viridula induce volatile emissions in plants." Archives of Insect Biochemistry and Physiology, 2005. 3

• Williams L 3rd, et al. "The piercing-sucking herbivores Lygus hesperus and Nezara viridula induce volatile emissions in plants." PubMed, 2005. 4

Sources

• 1. 2-pentyl formate, 58368-66-4 [thegoodscentscompany.com]
• 2. Induced Ripening Agents and Their Effect on Fruit Quality of Banana - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The piercing-sucking herbivores Lygus hesperus and Nezara viridula induce volatile emissions in plants - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of 1-Methylbutyl Formate in Atmospheric Aerosol Samples via TD-GC-MS

Target Audience: Atmospheric Researchers, Analytical Scientists, and Inhalation Toxicology/Drug Development Professionals.

Executive Summary & Mechanistic Rationale

The quantification of semi-volatile and volatile organic compounds (VOCs) in atmospheric aerosols is critical for understanding secondary organic aerosol (SOA) formation, biogenic emissions, and baseline inhalation exposure metrics. 1-Methylbutyl formate (sec-pentyl formate, C6​H12​O2​ ) is a highly volatile ester often present in biogenic emissions and complex atmospheric matrices.

The Analytical Challenge: Traditional solvent-extraction methods (e.g., dichloromethane/methanol) applied to aerosol filters suffer from severe limitations when targeting low-molecular-weight esters. The required solvent evaporation (blow-down) step causes massive evaporative losses of volatile analytes like 1-methylbutyl formate (boiling point ~130°C). Furthermore, the solvent delay during Gas Chromatography-Mass Spectrometry (GC-MS) often masks early-eluting compounds.

The Solution: To circumvent these limitations, we employ Thermal Desorption-Gas Chromatography-Mass Spectrometry (TD-GC-MS) . This solvent-free approach directly transfers organics from the aerosol collection matrix to the GC column[1]. By integrating cryo-focusing, the highly volatile 1-methylbutyl formate is concentrated into a narrow chromatographic band, drastically improving the signal-to-noise ratio and preserving molecular integrity.

Self-Validating System Design

A robust analytical protocol must be self-validating. To ensure absolute trustworthiness in the quantification of 1-methylbutyl formate, this protocol integrates the following feedback loops:

• Pre-Sampling Isotope Spiking: An isotopically labeled internal standard (IS), such as d11​ -pentyl formate, is spiked onto the quartz fiber filter before air sampling begins. This validates the entire sampling duration, accounting for volatilization losses during the active air draw.

• Tandem Breakthrough Monitoring: A secondary backup filter is placed in series behind the primary filter. If >5% of the target analyte is detected on the backup filter, the system flags a breakthrough event, invalidating the sample volume.

• Oxygen-Free Purge: Prior to thermal desorption, the sample tube is purged with dry helium. Causality: Trace oxygen at desorption temperatures (250°C) will rapidly degrade the GC column's stationary phase and artificially oxidize aerosol constituents.

Step-by-Step Methodology

Phase 1: Aerosol Collection & Matrix Preparation

• Matrix Sterilization: Pre-bake 47 mm Quartz Fiber Filters (QFFs) at 550°C for 8 hours to eliminate background organic artifacts.

• IS Spiking: Uniformly spike the center of the QFF with 10 µL of a 1 µg/mL d11​ -pentyl formate standard. Allow 2 minutes for matrix absorption.

• Active Sampling: Load the QFF into a PM2.5​ cyclone sampler. Draw ambient air at a calibrated flow rate of 16.7 L/min for 24 hours. Connect a secondary QFF in series to monitor breakthrough.

• Preservation: Immediately upon retrieval, seal the filters in pre-cleaned, amber glass vials and store at -80°C to halt thermal degradation and volatilization.

Phase 2: Thermal Desorption (TD)

• Sample Loading: Extract a 1.0 cm² punch from the primary QFF and load it into a deactivated glass thermal desorption tube.

• Dry Purge: Purge the tube with ultra-high-purity Helium (99.999%) for 2 minutes at 30 mL/min to displace atmospheric oxygen and moisture.

• Desorption & Cryo-Focusing: Heat the TD tube to 250°C for 10 minutes under a 50 mL/min Helium flow. Route the effluent directly to a Peltier-cooled cold trap held at -10°C. Causality: The cold trap prevents band broadening of the highly volatile ester prior to column injection.

Phase 3: GC-MS Separation and Detection

• Injection: Rapidly heat the cold trap to 280°C (at a rate of 40°C/sec) to inject the focused analyte band onto the GC column.

• Chromatography: Utilize a DB-5 column (30 m × 0.25 mm × 0.25 µm).

  • Temperature Program: 40°C (hold 3 min) → ramp 5°C/min to 120°C → ramp 15°C/min to 280°C (hold 5 min).

  • Retention Index: 1-methylbutyl formate elutes with a Kovats Retention Index of approximately 731–743 on a semi-standard non-polar column[2][3].

• Mass Spectrometry: Operate the MS with an Electron Ionization (EI) source at 70 eV. Use Selected Ion Monitoring (SIM) mode targeting the base peak at m/z 45 ( [CHO2​]+ , the formate ion) and m/z 70 ( [C5​H10​]+ , loss of formic acid)[2].

Quantitative Data Presentation

Table 1: GC-MS SIM Parameters for Target Analytes

Analyte	Kovats Retention Index (DB-5)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Dwell Time (ms)
1-Methylbutyl formate	~731 - 743	45	70	50

| d11​ -Pentyl formate (IS) | ~730 - 740 | 50 | 76 | 50 |

Table 2: Method Validation & Quality Control Metrics

Parameter	Acceptance Criteria	Mechanistic Rationale
IS Recovery	80% - 110%	Validates the absence of evaporative loss during the 24-hour sampling phase.
Breakthrough Volume	< 5% on backup filter	Ensures the filter/sorbent capacity was not exceeded by high ambient VOC loads.
Method Blank	< Limit of Detection (LOD)	Confirms the absence of carryover in the TD system and pristine filter preparation.

| LOD / LOQ | S/N > 3 (LOD), S/N > 10 (LOQ) | Establishes the baseline sensitivity required for trace atmospheric quantification. |

Workflow Visualization

Workflow for TD-GC-MS quantification of 1-methylbutyl formate in aerosols.

References

• Title: 1-Methylbutyl formate | C6H12O2 | CID 521836[2] Source: PubChem, National Center for Biotechnology Information (NIH) URL: [Link]

• Title: An In-Situ Instrument for Speciated Organic Composition of Atmospheric Aerosols: Thermal Desorption Aerosol GC/MS-FID (TAG)[1] Source: Aerosol Science and Technology (Taylor & Francis) URL: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. 1-Methylbutyl formate | C6H12O2 | CID 521836 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Technical Notes & Optimization

troubleshooting low recovery rates of 1-methylbutyl formate in volatile analysis

Welcome to the technical support center for the volatile analysis of 1-methylbutyl formate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common challenges, specifically focusing on low recovery rates encountered during experimental workflows. Here, we delve into the causality behind experimental choices, providing in-depth, field-proven insights to ensure the integrity and reliability of your results.

Troubleshooting Guide: Low Recovery of 1-Methylbutyl Formate

Low recovery of 1-methylbutyl formate (C6H12O2) can be a significant hurdle in achieving accurate quantification.[1] This guide provides a systematic approach to identifying and resolving the root causes of this issue.

Question: Why is my recovery of 1-methylbutyl formate consistently low?

Low recovery can stem from multiple stages of your analytical workflow, from sample preparation to the final gas chromatography (GC) analysis. The volatile and somewhat reactive nature of this ester requires careful optimization of each step.

Below is a logical troubleshooting workflow to diagnose the source of analyte loss.

Caption: A systematic workflow for troubleshooting low recovery rates.

Part 1: Sample Preparation Issues

The initial handling and preparation of your sample is a critical control point where significant analyte loss can occur.

Issue 1.1: Loss Due to Volatility

1-Methylbutyl formate is a volatile organic compound (VOC).[2] Improper sample handling can lead to its loss before analysis.

• Causality: The compound's vapor pressure means it can easily escape from unsealed or improperly stored sample vials. Heating the sample during preparation can exacerbate this loss.

• Solution:

  • Minimize Headspace: Use vials that are appropriately sized for your sample volume to reduce the headspace.

  • Maintain Low Temperatures: Keep samples cooled throughout the preparation process. If concentration steps are necessary, consider methods that do not require high heat.

  • Secure Sealing: Ensure vial caps and septa are correctly sealed to prevent leakage.

Issue 1.2: Chemical Degradation

Esters like 1-methylbutyl formate can be susceptible to hydrolysis, especially in the presence of acidic or basic conditions, or enzymatic activity in biological matrices.

• Causality: The ester bond can be cleaved, converting the analyte into formic acid and 2-pentanol, which will not be detected at the retention time of the target compound.

• Solution:

  • pH Control: Ensure the sample matrix and any added reagents are at a neutral pH if possible.

  • Solvent Choice: Use high-purity, aprotic solvents that will not participate in hydrolysis.

  • Forced Degradation Study: To understand the stability of your analyte in the sample matrix, consider performing a forced degradation study.[3] This involves intentionally exposing your sample to harsh conditions (e.g., strong acid, strong base, oxidation, heat, light) to identify potential degradation products.

Issue 1.3: Inefficient Extraction

The efficiency of extracting 1-methylbutyl formate from the sample matrix is paramount. Common techniques include headspace (HS) analysis, solid-phase microextraction (SPME), and liquid-liquid extraction (LLE).

• Causality: The polarity and composition of the sample matrix can strongly influence the partitioning of the analyte into the headspace or extraction solvent.[4] For complex matrices, direct injection is often not feasible, necessitating an extraction step.[5]

• Solution:

  • Optimize Headspace Parameters: For HS-GC, systematically optimize incubation temperature and time.[6] While higher temperatures increase volatility, they can also promote degradation.

  • SPME Fiber Selection: If using SPME, ensure the fiber coating is appropriate for a moderately polar compound like 1-methylbutyl formate. A divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) fiber is often a good starting point for broad-range VOC analysis.

  • Salting Out Effect: For aqueous samples, adding a salt (e.g., NaCl) can increase the partitioning of volatile compounds into the headspace.[7]

Table 1: Recommended Starting Parameters for Headspace Extraction

Parameter	Recommended Value	Rationale
Incubation Temperature	60-80 °C	Balances volatility with minimizing thermal degradation.[6]
Incubation Time	15-30 min	Allows for equilibrium to be reached between the sample and headspace.[6]
Agitation	On (e.g., 500 rpm)	Facilitates the release of volatiles from the matrix.

Part 2: Gas Chromatography (GC) System and Parameter Issues

Even with perfect sample preparation, issues within the GC system can lead to low recovery.

Issue 2.1: Inlet Discrimination and Degradation

The GC inlet is a common source of analyte loss, either through discrimination of more volatile compounds or thermal degradation.

• Causality: An excessively high inlet temperature can cause thermally labile compounds like esters to decompose.[8] Conversely, a temperature that is too low can result in incomplete vaporization, leading to poor peak shape and low response. Active sites within the inlet liner can also adsorb or catalytically degrade the analyte.[9]

• Solution:

  • Inlet Temperature Optimization: Start with an inlet temperature around 250 °C and adjust as needed.[10] A lower temperature may be beneficial if degradation is suspected.

  • Liner Selection and Maintenance: Use a deactivated glass liner to minimize active sites.[11] Regular replacement of the liner and septum is crucial to prevent contamination and leaks.[12]

  • Injection Mode: For trace analysis, a splitless injection is often preferred to a split injection to ensure the entire sample is transferred to the column.[10] However, this requires careful optimization of the solvent and initial oven temperature to ensure good peak focusing.

Issue 2.2: Column Issues

The choice of GC column and its condition are critical for good chromatography and recovery.

• Causality: Analyte adsorption on active sites within the column (e.g., exposed silanol groups) can lead to peak tailing and reduced peak area.[13] Column bleed at high temperatures can also interfere with detection.

• Solution:

  • Column Choice: A mid-polarity column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5 or equivalent), is a suitable starting point. For highly volatile compounds, a thicker film (e.g., >0.5 µm) can improve retention and peak shape.[14]

  • Column Conditioning: Properly condition new columns according to the manufacturer's instructions to remove any residual impurities.

  • Column Maintenance: If the column becomes contaminated, trimming a small portion (e.g., 10-20 cm) from the inlet end can often restore performance.[12]

Table 2: Suggested GC Parameters for 1-Methylbutyl Formate Analysis

Parameter	Suggested Setting	Rationale
Column	DB-5 or equivalent, 30 m x 0.25 mm ID, 0.25 µm film	Good general-purpose column for volatile analysis.[10]
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Provides good efficiency and is inert.[6]
Inlet Temperature	250 °C	Ensures complete vaporization without degradation.[6][10]
Injection Mode	Splitless (for trace) or Split (10:1 for higher conc.)	Maximizes sensitivity for trace analysis.[10]
Oven Program	40 °C (hold 2 min), ramp to 200 °C at 10 °C/min	Provides good separation of volatile compounds.

Frequently Asked Questions (FAQs)

Q1: Can the sample solvent affect my recovery? A1: Absolutely. The solvent must be compatible with your analytical technique. For headspace analysis, the solvent's volatility and polarity can significantly impact the partitioning of 1-methylbutyl formate. For direct injection, the solvent should be compatible with the GC column's stationary phase. An inappropriate solvent can cause poor peak shape or even damage the column.[15]

Q2: I see a peak, but it's broad and tailing. Is this related to low recovery? A2: Yes, severe peak tailing is often a sign of active sites in your system (liner or column) adsorbing the analyte.[11] This reversible adsorption slows the transit of a portion of the analyte through the system, leading to a broadened, tailing peak and an inaccurate (often lower) peak area measurement.

Q3: How do I confirm if my analyte is degrading versus being lost to volatility? A3: A good approach is to analyze your sample using a lower inlet temperature. If recovery improves significantly, thermal degradation was likely a contributing factor. To test for volatility losses, prepare a standard in a sealed vial and another in a vial with a pinhole in the septum. Analyze both after a set time at room temperature. A significantly lower response in the pinholed vial indicates loss due to volatility. Additionally, look for the appearance of new, unexpected peaks in your chromatogram that could be degradation products.[8]

Q4: Could my calibration standards be the source of the problem? A4: Yes. Given its volatility, 1-methylbutyl formate can evaporate from standard solutions over time if they are not stored properly.[12] It's crucial to prepare fresh standards regularly and store them in tightly sealed vials at a low temperature. If you are analyzing a complex matrix, consider using a matrix-matched calibration to account for any matrix effects that may suppress or enhance the analyte signal.[16]

Q5: What is "backflash" and could it be causing my low recovery? A5: Backflash occurs when the sample expands to a volume larger than the inlet liner upon injection, causing it to spill out of the liner and into cooler regions of the inlet or even the carrier gas lines.[11] This leads to poor sample transfer to the column and, consequently, low and erratic recoveries. To prevent this, ensure your injection volume is appropriate for your liner volume, inlet temperature, and solvent. Using a liner with a larger internal diameter or employing a pressure-pulse injection can also help.[17]

References

• PubChem. 1-Methylbutyl formate. National Center for Biotechnology Information. [Link]

• U.S. Environmental Protection Agency. Method 5000: Sample Preparation for Volatile Organic Compounds. [Link]

• Li, D. Analytical methods for the analysis of volatile natural products. RSC Publishing. 2023. [Link]

• Organomation. Sample Preparation: A Comprehensive Guide. [Link]

• Agilent Technologies. Sample Preparation Fundamentals for Chromatography. [Link]

• Demyr, G. et al. Sample preparation for the analysis of volatile organic compounds in air and water matrices. Journal of Chromatography A. 2010. [Link]

• Shireen, S. Validation of a method for the analysis of volatile organic compounds in water. Sapientia. 2015. [Link]

• Kumar, A. et al. Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. International Journal of Trends in Emerging Research and Development. 2024. [Link]

• Aparicio-Ruiz, R. et al. Optimization of Calibration Strategies for the Quantification of Volatile Compounds in Virgin Olive Oil. MDPI. 2021. [Link]

• Vanzo, A. et al. Validation of the method for the determination of some wine volatile compounds. Acta agriculturae Slovenica. 2011. [Link]

• ResearchGate. Reason for loss of sterol esters during GC analysis?. [Link]

• Restek Corporation. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils. 2021. [Link]

• Welch Materials, Inc. Troubleshooting Low Recovery Rates in Chromatographic Analysis. 2025. [Link]

• Deng, X. et al. Optimization of a static headspace GC-MS method and its application in metabolic fingerprinting of the leaf volatiles of 42 citrus cultivars. Frontiers in Plant Science. 2022. [Link]

• Restek Corporation. GC compound responses lower than expected? Maybe this will help. 2013. [Link]

• Phenomenex. Troubleshooting Guide. [Link]

• Agilent Technologies. Volatile Profiling in Wine Using Gas Chromatography Mass Spectrometry with Thermal Desorption. 2015. [Link]

• Peterson, J. et al. Headspace In-Tube Extraction Gas Chromatography–Mass Spectrometry for the Analysis of Hydroxylic Methyl-Derivatized and Volatile Organic Compounds in Blood and Urine. Journal of Analytical Toxicology. 2011. [Link]

• ResearchGate. Anyone has tips on how to optimize a GC-MS system for highly volatile compounds?. [Link]

• National Center for Biotechnology Information. Simultaneous determination of formic acid and formaldehyde in pharmaceutical excipients using headspace GC/MS. PubMed. 2006. [Link]

• Persee. Troubleshooting Common Issues in Headspace Sampling for Gas Chromatography. 2025. [Link]

• FooDB. Showing Compound 3-Methylbutyl formate (FDB012449). [Link]

• ResearchGate. Quantitative Endogenous Formate Analysis in Plasma Using Headspace Gas Chromatography Without a Headspace Analyzer. [Link]

• Shimadzu. GC Troubleshooting Tips. [Link]

• Uhde, E. et al. Analytical procedure for the determination of very volatile organic compounds (C3–C6) in indoor air. Journal of Chromatography A. 2015. [Link]

• LookChem. Cas 35073-27-9,2-methylbutyl formate. [Link]

• Shimadzu. Short Chain Fatty Acid Headspace Analysis Optimization for GC Using Alcohol Esterification. 2015. [Link]

• Klee, M. Activity and Decomposition. Separation Science. 2023. [Link]

• Wikipedia. Isoamyl formate. [Link]

• NIST. 2-methylbutyl formate. NIST WebBook. [Link]

• Hinshaw, J. GC Column Degradation. LCGC International. 2009. [Link]

• Daoudy, A. et al. Validated Static Headspace Gas Chromatographic Method for Determination of Formic Acid in Pharmaceutical Excipients. International Journal of ChemTech Research. 2017. [Link]

• Cardeal, Z. et al. Quantitative Ester Analysis in Cachaça and Distilled Spirits by Gas Chromatography−Mass Spectrometry (GC−MS). Journal of Agricultural and Food Chemistry. 2008. [Link]

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• Restek Corporation. Methyl formate. EZGC & EZLC Online Software Suite. [Link]

• The Good Scents Company. butyl formate, 592-84-7. [Link]

• NIST. Formic acid, 1-methylpropyl ester. NIST WebBook. [Link]

• Bajaj, S. et al. Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis. 2012. [Link]

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Reference Data & Comparative Studies

Comparative Extraction Techniques for 1-Methylbutyl Formate in Fruit Volatiles: A Methodological Guide

Introduction: The Analytical Challenge of Volatile Esters

1-Methylbutyl formate (also known as sec-pentyl formate) is a highly volatile, mid-polar ester frequently identified in the complex volatile profiles of fruits (such as apples and melons) and as an herbivore-induced plant volatile 1. In biological systems, the biosynthesis of C5 alcohols and their subsequent esterification to formates is tightly linked to the lipoxygenase (LOX) pathway, which utilizes fatty acids to produce "green leaf volatiles" 2.

For researchers and drug development professionals, accurately profiling trace esters like 1-methylbutyl formate is critical for biomarker discovery, flavor profiling, and agricultural pest management. However, its high volatility and susceptibility to matrix interference demand rigorous, self-validating extraction techniques.

Biosynthesis of 1-methylbutyl formate via the lipoxygenase (LOX) pathway.

Objective Comparison of Extraction Techniques

When dealing with low-molecular-weight fruit volatiles, the extraction methodology dictates the integrity of the downstream GC-MS analysis. We compare the three most prominent techniques for ester extraction: Headspace Solid-Phase Microextraction (HS-SPME), Stir Bar Sorptive Extraction (SBSE), and Dynamic Headspace (DHS).

Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME relies on the equilibrium of analytes between the sample matrix, the headspace, and a polymer-coated fiber. When combined with GC-MS, it offers a solvent-free and highly sensitive method for extracting volatile analytes while minimizing matrix effects 2. Compared to purge-and-trap methods, SPME demonstrates higher precision when isolating lipid-derived volatiles [[3]]().

• Causality of Fiber Choice: For 1-methylbutyl formate, a mixed-mode fiber like DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane) is optimal. The PDMS layer captures non-polar molecules, DVB retains mid-polar aromatics and esters, and the highly porous Carboxen traps small, highly volatile compounds that might otherwise escape.

Stir Bar Sorptive Extraction (SBSE)

SBSE utilizes a magnetic stir bar coated with a thick layer of PDMS (e.g., Twister).

• Causality of Phase Volume: SBSE provides a phase volume 50–250 times larger than SPME. According to partition coefficient thermodynamics ( Kow​ ), this massive phase volume drives higher absolute recoveries for semi-volatiles. However, because standard SBSE relies purely on PDMS, it exhibits lower affinity for highly volatile, polar formates compared to the mixed-mode SPME fibers, unless specialized derivatization or novel polar coatings (like EG/Silicone) are employed.

Dynamic Headspace (DHS) / Purge and Trap

DHS continuously sweeps the headspace with an inert gas, trapping volatiles on an adsorbent tube (e.g., Tenax TA) before thermal desorption.

• Causality of Exhaustive Extraction: Unlike SPME and SBSE which are equilibrium-based, DHS is an exhaustive technique. It yields the highest absolute sensitivity for 1-methylbutyl formate but is highly susceptible to water vapor interference from fruit homogenates, requiring complex moisture management (dry purging) to prevent GC column degradation.

Quantitative Performance Summary

Parameter	HS-SPME (DVB/CAR/PDMS)	SBSE (PDMS)	Dynamic Headspace (DHS)
Phase Mechanism	Equilibrium (Headspace)	Equilibrium (Immersion/Headspace)	Exhaustive (Gas sweep)
Sensitivity for Formates	High	Moderate (Limited by PDMS polarity)	Very High
Matrix Interference	Very Low	Low to Moderate	High (Water vapor issues)
Sample Prep Time	Short (30-45 min)	Long (1-2 hours)	Moderate (45-60 min)
Automation Potential	Excellent	Moderate (Requires TDU transfer)	Excellent

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, any analytical protocol must be a self-validating system. The following methodology for HS-SPME incorporates internal standards and specific physicochemical adjustments to guarantee accurate quantification of 1-methylbutyl formate.

Comparative workflows for HS-SPME and SBSE extraction of fruit volatiles.

Step-by-Step Methodology: HS-SPME for 1-Methylbutyl Formate

1. Matrix Preparation & Salting-Out Effect:

• Action: Weigh 5.0 g of homogenized fruit tissue into a 20 mL headspace vial. Add 1.5 g of NaCl and 5 mL of Milli-Q water.

• Causality: The addition of NaCl induces a "salting-out" effect. By increasing the ionic strength of the aqueous phase, the solubility of organic compounds drops, thermodynamically driving the 1-methylbutyl formate into the headspace.

2. Internal Standard (IS) Spiking (Self-Validation):

• Action: Spike the homogenate with 10 µL of a 10 ppm Cyclohexyl acetate solution 2.

• Causality: Cyclohexyl acetate is a structurally similar ester not naturally present in the fruit matrix. Its inclusion accounts for matrix effects, fiber competition, and variations in detector response, ensuring the quantitative data is internally calibrated and self-validating.

3. Headspace Equilibration:

• Action: Seal the vial with a PTFE/silicone septum and incubate at 40°C for 15 minutes with continuous agitation (250 rpm).

• Causality: Standardizes the vapor pressure of the analyte. 40°C is chosen as the optimal thermal threshold; higher temperatures risk the thermal degradation of delicate fruit esters and can shift the partition coefficient unfavorably back away from the fiber coating.

4. Fiber Extraction:

• Action: Pierce the septum and expose a 50/30 µm DVB/CAR/PDMS fiber to the headspace for 30 minutes.

• Causality: 30 minutes allows the system to reach near-equilibrium for formates. The triple-phase coating ensures that competitive displacement (where highly concentrated larger molecules knock smaller molecules off the fiber) is minimized.

5. Thermal Desorption & GC-MS Analysis:

• Action: Retract the fiber and immediately insert it into the GC inlet set to 250°C for 3 minutes (splitless mode).

• Causality: Rapid thermal expansion releases the trapped volatiles onto the head of the analytical column. A 3-minute desorption ensures zero carryover, validating the blank runs between samples.

Conclusion

For the targeted extraction of 1-methylbutyl formate from fruit volatiles, HS-SPME utilizing a DVB/CAR/PDMS fiber remains the superior choice. It perfectly balances the need for high sensitivity toward mid-polar, highly volatile esters with rapid, solvent-free sample preparation. While SBSE offers unmatched phase volume for semi-volatiles, its standard PDMS coating lacks the specific affinity required for optimal formate recovery. By implementing the salting-out protocols and internal standard validations outlined above, researchers can guarantee robust, reproducible quantification in complex biological matrices.

References

• Benchchem. Pentyl Formate|C6H12O2|CAS 638-49-3.
• Williams, L., et al. The piercing‐sucking herbivores Lygus hesperus and Nezara viridula induce volatile emissions in plants.
• University of Otago Archive. Chemical fingerprinting of goat whole milk powder during shelf-life testing: NMR- and GC.

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• 2. Pentyl Formate|C6H12O2|CAS 638-49-3 [benchchem.com]
• 3. s3.ap-southeast-1.amazonaws.com [s3.ap-southeast-1.amazonaws.com]

Safety & Regulatory Compliance

Physicochemical Profiling &amp; Hazard Assessment

As a Senior Application Scientist, I frequently observe laboratories treating all ester solvents as generic flammable liquids. However, 1-Methylbutyl formate (also known as sec-pentyl formate or pentan-2-yl formate) requires highly specific handling and disposal protocols. Driven by its high volatility, specific gravity, and low flash point, improper management of this solvent can lead to severe safety incidents and regulatory violations.

This guide provides researchers and drug development professionals with a self-validating system for managing 1-methylbutyl formate from benchtop utilization to final Resource Conservation and Recovery Act (RCRA) compliant disposal.

To design a safe operational workflow, we must first understand the physical properties that govern the behavior of 1-methylbutyl formate[1]. Its low flash point classifies it as a highly flammable liquid, meaning its vapors can easily form explosive mixtures with air at standard room temperature. Furthermore, because its vapor is heavier than air, it can travel significant distances to ignition sources and flash back.

Table 1: Quantitative Physicochemical Data for 1-Methylbutyl Formate

Property	Value / Classification	Causality / Operational Impact
CAS Number	58368-66-4[1]	Unique identifier for SDS and regulatory tracking.
Molecular Formula	C6H12O2[1]	Dictates combustion byproducts (CO₂ and H₂O).
Molecular Weight	116.16 g/mol [1]	Heavier than air; vapors will pool in low-lying areas or sinks.
Flash Point	~22.3 °C (72.0 °F)[2]	Ignites at room temperature; mandates strict elimination of static/sparks.
Water Solubility	~3543 mg/L at 25 °C[2]	Partially soluble; spills cannot be simply flushed with water.
EPA Waste Code	D001 (Ignitable)[3]	Regulated under RCRA; requires specific incineration protocols.

Operational Workflow for Safe Handling

Causality Check: Esters are susceptible to hydrolysis in the presence of strong acids or bases, and they can react violently with strong oxidizers. Therefore, isolation is not just a regulatory suggestion; it is a chemical necessity to prevent exothermic degradation and pressure buildup in sealed containers.

Step-by-Step Benchtop Protocol:

• Engineering Controls: Always handle 1-methylbutyl formate inside a certified chemical fume hood. Ensure the face velocity is between 80–120 fpm to capture volatile organic compound (VOC) emissions before they enter the operator's breathing zone.

• PPE Selection: Wear splash-resistant safety goggles, a flame-resistant lab coat, and nitrile gloves. Note: Double-gloving is recommended, as organic esters can permeate standard nitrile over prolonged exposure.

• Inert Atmosphere (Optional but Recommended): For long-term storage or heated reactions, purge the container headspace with nitrogen or argon. Displacing oxygen and ambient moisture prevents auto-oxidation and slow hydrolysis.

• Transfer Mechanics: Use grounded, non-sparking tools when transferring large volumes. Flowing liquids generate static electricity; grounding prevents static discharge from igniting the vapor space.

Waste Segregation and RCRA Compliance

Under the EPA's Resource Conservation and Recovery Act (RCRA), 1-methylbutyl formate waste is designated with the EPA Waste Code D001 due to its characteristic of ignitability[3].

Mixing this solvent with incompatible waste streams (like nitric acid or halogenated solvents) not only violates EPA regulations but creates severe laboratory hazards. For instance, mixing non-halogenated esters with halogenated waste ruins the BTU (heating) value of the clean ester waste and requires a much more expensive incineration process to prevent the formation of toxic dioxins.

Fig 1. Decision matrix for 1-methylbutyl formate waste segregation and RCRA classification.

Step-by-Step Disposal Protocol:

• Point-of-Generation Collection: Collect liquid waste in a dedicated, high-density polyethylene (HDPE) or safety-coated glass container.

• Labeling: Label the container explicitly as "Hazardous Waste: Non-Halogenated Flammable Liquid - D001 (1-Methylbutyl formate)".

• Satellite Accumulation Area (SAA): Store the waste container in a grounded, NFPA-approved flammable storage cabinet. Ensure secondary containment (e.g., a spill tray) is used to capture any potential leaks.

• Final Disposal Coordination: Coordinate with your Environmental Health and Safety (EHS) department to transfer the waste to a licensed Treatment, Storage, and Disposal (TSD) facility[4].

The Science of Destruction: Incineration Pathway

Why is incineration the mandated disposal route for 1-methylbutyl formate?

When subjected to temperatures exceeding 850°C in an oxygen-rich environment at a TSD facility, the ester undergoes complete thermal oxidation. This process breaks the carbon-carbon and carbon-oxygen bonds. Because 1-methylbutyl formate contains only Carbon, Hydrogen, and Oxygen, complete combustion converts the hazardous organic liquid entirely into benign carbon dioxide and water vapor. Furthermore, TSD facilities utilize the high heat of combustion from solvents like this to fuel the incineration of other, less combustible aqueous wastes, making it an energy-efficient disposal method.

Fig 2. Mechanistic pathway of 1-methylbutyl formate thermal degradation during incineration.

Spill Response & Emergency Protocols

A self-validating safety system requires a robust failure mode response. If a spill of 1-methylbutyl formate occurs outside of a fume hood, execute the following protocol:

• Evacuate & Isolate: Immediately remove all ignition sources (hot plates, static-prone equipment). Evacuate personnel from the immediate area.

• Ventilate: Maximize room ventilation to disperse the heavier-than-air vapors that will pool near the floor.

• Containment: Use non-combustible absorbent materials (e.g., diatomaceous earth, dry sand, or specialized chemical spill pads) to dike and absorb the liquid. Crucial Causality: Never use combustible materials like sawdust, as the high surface area combined with the flammable liquid creates a severe fire hazard.

• Collection: Using non-sparking (brass or plastic) tools, scoop the absorbed mixture into a chemical-resistant, sealable container. Label it as D001 hazardous waste for immediate TSD processing.

References

• PubChem, National Institutes of Health. "1-Methylbutyl formate | C6H12O2 | CID 521836 - PubChem". Available at:[Link]

• U.S. Environmental Protection Agency (EPA). "Disposal Handbook Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites". Available at: [Link]

• Arjay Technologies. "Safety Data Sheet - RCRA Hazard Class D001". Available at:[Link]

• The Good Scents Company. "2-pentyl formate, 58368-66-4". Available at:[Link]

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